Cas no 494227-36-0 ((alphar,alphar)-1,1'-bis[alpha-(dimethylamino)benzyl]-(s,s)-,2'-bis[bis[3,5-bis(trifluoromethyl)phenyl]phosphino]ferrocene)

• Product Name: (alphar,alphar)-1,1'-bis[alpha-(dimethylamino)benzyl]-(s,s)-,2'-bis[bis[3,5-bis(trifluoromethyl)phenyl]phosphino]ferrocene
• CAS No: 494227-36-0
• MF: C₆₀H₄₂F₂₄FeN₂P₂
• MW: 1364.74310255051
• MDL: MFCD04117703
• CID: 932387
• PubChem ID: 24886563
• Update Time: 2025-04-19

(alphar,alphar)-1,1'-bis[alpha-(dimethylamino)benzyl]-(s,s)-,2'-bis[bis[3,5-bis(trifluoromethyl)phenyl]phosphino]ferrocene Chemical and Physical Properties

Names and Identifiers

• (alphar,alphar)-1,1'-bis[alpha-(dimethylamino)benzyl]-(s,s)-,2'-bis[bis[3,5-bis(trifluoromethyl)phenyl]phosphino]ferrocene
• (S,S)-(-)-2,2'-BIS[(R)-(N,N-DIMETHYLAMINO)(PHENYL)METHYL]-1,1'-BIS[DI(3,5-TRIFLUOROMETHYLPHENYL) PHOSPHINO]FERROCENE, M...
• (SP,S'P)-1,1'-BIS(BIS[3,5-BIS(TRIFLUOROMETHYL)PHENYL]PHOSPHINO)-2,2'-BIS[(R)-ALPHA-(DIMETHYLAMINO)BENZYL]FERROCENE
• MANDYPHOS SL-M003-1
• 494227-36-0
• (S,S)-(-)-2,2'-BIS[(R)-(N,N-DIMETHYLAMINO)(PHENYL)METHYL]-1,1'-BIS[DI(3,5-TRIFLUOROMETHYLPHENYL) PHOSPHINO]FERROCENE
• MFCD04117703
• (SP,S'P)-1,1'-Bis[bis[3,5-bis(trifluoromethyl)phenyl]phosphino]-2,2'-bis[(R)-(dimethylamino)phenylmethyl]ferrocene
• (S,S)-(-)-2,2'-Bis[(R)-(N,N-dimethylamino)(phenyl)methyl]-1,1'-di[bis(3,5-trifluoromethylphenyl)phosphino]ferrocene
• (SP,S'P)-1,1'-Bis{bis[3,5-bis(trifluoromethyl)phenyl]phosphino}-2,2'-bis[(R)-alpha-(dimethylamino)benzyl]ferrocene, >=97%
• CID 16218468

• MDL： MFCD04117703
• Inchi： 1S/2C30H21F12NP.Fe/c2*1-43(2)26(17-7-4-3-5-8-17)24-9-6-10-25(24)44(22-13-18(27(31,32)33)11-19(14-22)28(34,35)36)23-15-20(29(37,38)39)12-21(16-23)30(40,41)42;/h2*3-16,26H,1-2H3;/t2*26-;/m11./s1
• InChI Key： PYLZWHGISWCHOW-PMIUFOJNSA-N
• SMILES： [Fe].P(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)[C]1[CH][CH][CH][C]1[C@@H](C1C=CC=CC=1)N(C)C.P(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)[C]1[CH][CH][CH][C]1[C@@H](C1C=CC=CC=1)N(C)C |^1:30,31,32,33,34,74,75,76,77,78|

Computed Properties

• Exact Mass: 1364.18000
• Monoisotopic Mass: 1364.178935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 89
• Rotatable Bond Count: 20
• Complexity: 829
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 6.5

Experimental Properties

• Color/Form: Not available
• Stability/Shelf Life: store cold
• PSA: 33.66000
• LogP: 17.88550
• Solubility: Not available
• Specific Rotation: -250.2° (c 1.0, CHCl3)

(alphar,alphar)-1,1'-bis[alpha-(dimethylamino)benzyl]-(s,s)-,2'-bis[bis[3,5-bis(trifluoromethyl)phenyl]phosphino]ferrocene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38